Cas no 576-37-4 (Glucuronic acid)

• Product Name: Glucuronic acid
• CAS No: 576-37-4
• MF: C₆H₁₀O₇
• MW: 194.139402866364
• CID: 947341
• Update Time: 2026-04-29

Glucuronic acid Chemical and Physical Properties

Names and Identifiers

• Glucuronic acid
• D,L-GalA

Computed Properties

• Exact Mass: 194.042653
• Monoisotopic Mass: 194.042653
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127

Experimental Properties

• Density: 1.748
• Boiling Point: 553.4°C at 760 mmHg
• Flash Point: 302.6°C
• Refractive Index: 1.591
• PSA: 135.29000
• LogP: -3.28650

Additional information on Glucuronic acid

The Comprehensive Guide to Glucuronic Acid (CAS No. 576-37-4): Properties, Applications, and Market Insights

Glucuronic acid (CAS No. 576-37-4) is a vital biochemical compound that plays a crucial role in various metabolic processes. As a derivative of glucose, this uronic acid is widely recognized for its detoxification capabilities and its presence in numerous biological pathways. In recent years, the demand for glucuronic acid supplements and its derivatives has surged, driven by growing interest in natural detoxification agents and skin health products.

Chemically, glucuronic acid is classified as a carboxylic acid with the molecular formula C₆H₁₀O₇. Its unique structure allows it to conjugate with toxins, drugs, and other metabolites, facilitating their excretion from the body. This process, known as glucuronidation, is one of the most searched topics in biochemistry forums, highlighting its importance in liver function support and drug metabolism.

The applications of glucuronic acid extend far beyond detoxification. In the cosmetic industry, its derivative hyaluronic acid (which contains glucuronic acid units) has become a superstar ingredient for anti-aging skincare. This connection has made glucuronic acid benefits for skin a trending search term in beauty and wellness communities. Research suggests that maintaining optimal levels of this compound may support collagen synthesis and skin hydration.

In the pharmaceutical sector, glucuronic acid is gaining attention for its potential in drug delivery systems. Scientists are exploring how its conjugation properties can improve the solubility and bioavailability of certain medications. This aligns with current healthcare trends focusing on enhanced drug formulations and personalized medicine approaches.

The food industry has also recognized the value of glucuronic acid, particularly in functional foods and nutraceuticals. As consumers increasingly search for natural detox foods and gut health supplements, products containing this compound or its precursors are gaining popularity. Some studies suggest that dietary sources of glucuronic acid precursors may support digestive health and microbiome balance.

From a production standpoint, glucuronic acid manufacturing methods have evolved significantly. Traditional chemical synthesis approaches are being supplemented or replaced by biotechnological production methods using microbial fermentation. This shift responds to the growing demand for sustainable chemical production and aligns with the broader movement toward green chemistry solutions.

Market analysis reveals steady growth in the glucuronic acid market size, with projections indicating continued expansion. The compound's versatility across multiple industries – from cosmetics to pharmaceuticals to food additives – ensures diverse revenue streams. Investors and industry analysts frequently search for glucuronic acid market trends and future applications, particularly in emerging fields like nutricosmetics and functional medicine.

Quality control remains paramount for glucuronic acid suppliers and manufacturers. Analytical techniques such as HPLC analysis of glucuronic acid and spectroscopic characterization are essential for ensuring product purity and consistency. These technical aspects are frequently queried by quality assurance professionals and researchers working with this compound.

For researchers investigating glucuronic acid biological functions, recent studies have uncovered fascinating connections to immune system modulation and inflammatory response regulation. These findings have sparked interest in potential therapeutic applications, particularly for conditions related to metabolic disorders and age-related health concerns.

As with any bioactive compound, proper glucuronic acid dosage and safety considerations are important topics for healthcare providers and consumers alike. While generally recognized as safe, appropriate usage guidelines are essential, especially for individuals considering glucuronic acid supplementation as part of their wellness regimen.

The future of glucuronic acid research appears promising, with ongoing investigations into its potential roles in cellular communication, tissue repair, and metabolic health. As scientific understanding deepens, we can anticipate new applications emerging in fields ranging from regenerative medicine to nutritional science.

For businesses operating in this space, understanding glucuronic acid price fluctuations and supply chain dynamics is crucial for strategic planning. Market intelligence suggests that factors like raw material availability, production capacity, and regulatory developments significantly impact the glucuronic acid industry outlook.

In conclusion, glucuronic acid (CAS No. 576-37-4) represents a fascinating intersection of biochemistry, commercial applications, and health science. Its multifaceted nature continues to inspire research across diverse fields while meeting growing consumer demand for natural, science-backed health solutions. As awareness spreads about its various benefits and applications, this remarkable compound is poised to maintain its relevance in both scientific and commercial spheres for years to come.